Cas no 266359-47-1 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid
• CAS No: 266359-47-1
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 5690121
• PubChem ID: 57605701
• Update Time: 2025-05-20

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1286442
• J-300339
• SCHEMBL799714
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoicacid
• 266359-47-1
• Fmoc-?-Hoile-OH
• Hexanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methyl-, (3R)-
• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

• Inchi： 1S/C22H25NO4/c1-3-14(2)20(12-21(24)25)23-22(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,23,26)(H,24,25)/t14?,20-/m1/s1
• InChI Key： VHZUUIWBAYOCDD-YBMSBYLISA-N
• SMILES： O(C(N[C@H](CC(=O)O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 572.1±33.0 °C(Predicted)
• pka: 4.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

Introduction to (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic Acid (CAS No. 266359-47-1)

The compound (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid with CAS No. 266359-47-1 is a significant molecule in the field of organic chemistry, particularly in peptide synthesis and related areas. This compound is a derivative of hexanoic acid, featuring a chiral center at the third carbon atom, which is substituted with a fluorenylmethoxycarbonyl (Fmoc) group and an amino group. The presence of the Fmoc group makes this compound a valuable reagent in solid-phase synthesis, where it serves as a protecting group for amino acids during peptide assembly.

Structural Features and Synthesis: The molecule's structure is characterized by its Fmoc group, which is attached to the amino group at the third carbon of the hexanoic acid backbone. The Fmoc group, derived from 9H-fluoren-9-yl methanol, is a bulky and stable protecting group that is widely used in peptide synthesis due to its excellent compatibility with various coupling reagents and mild deprotection conditions. The stereochemistry at the third carbon (R configuration) is critical for the compound's biological activity and its role in peptide synthesis.

Recent advancements in synthetic methodologies have enabled more efficient and scalable syntheses of this compound. Researchers have explored various routes, including enzymatic catalysis and asymmetric synthesis, to enhance the yield and enantiomeric purity of this molecule. These developments are particularly important for its application in drug discovery and biotechnology.

Applications in Peptide Synthesis: The Fmoc group's stability under basic conditions makes it ideal for use in solid-phase peptide synthesis (SPPS). In this process, the Fmoc group protects the amino terminus of amino acids during coupling reactions, ensuring selective bond formation. Once the desired peptide sequence is assembled, the Fmoc group can be easily removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA), without affecting the peptide bonds.

Recent studies have highlighted the use of this compound in synthesizing complex peptides with high sequence fidelity. For instance, researchers have employed this reagent in constructing cyclic peptides and bioactive molecules with intricate stereochemical requirements. Its role in these applications underscores its importance as a versatile building block in modern peptide chemistry.

Biological Relevance and Drug Discovery: Beyond its role as a synthetic reagent, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid has shown potential in drug discovery efforts. Its structural features make it a candidate for exploring new therapeutic agents targeting various biological pathways. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with membrane receptors.

Emerging research has also focused on its application in designing prodrugs or delivery systems for bioactive molecules. By incorporating this compound into drug delivery platforms, scientists aim to enhance pharmacokinetic properties and reduce off-target effects.

Environmental Considerations and Safety: While this compound is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its chemical reactivity. Storage under inert conditions and protection from light are essential to maintain its stability over extended periods.

In summary, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid (CAS No. 266359-47-1) stands out as a critical molecule in organic synthesis and biotechnology. Its unique structural features, coupled with advancements in synthetic methods and applications across diverse fields, position it as an indispensable tool for researchers in academia and industry alike.